Cas no 2228361-40-6 (1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine)

• Product Name: 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine
• CAS No: 2228361-40-6
• MF: C₁₀H₁₀F₃NO₂S
• MW: 265.252111911774
• CID: 6496240
• PubChem ID: 165899614
• Update Time: 2025-10-28

1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine
• EN300-1990211
• 2228361-40-6

• Inchi： 1S/C10H10F3NO2S/c11-10(12,13)17(15,16)8-3-1-2-7(6-8)9(14)4-5-9/h1-3,6H,4-5,14H2
• InChI Key： FNDGUJZGCFKEQG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C1(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 265.03843422g/mol
• Monoisotopic Mass: 265.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine

Introduction to 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine (CAS No. 2228361-40-6)

The compound 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine (CAS No. 2228361-40-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. Its unique structural features, combining a cyclopropane ring with a trifluoromethanesulfonylphenyl moiety and an amine functional group, make it a promising candidate for further investigation in drug discovery and development.

Structurally, the presence of the cyclopropane ring introduces rigidity to the molecule, which can enhance binding affinity and selectivity in biological targets. The trifluoromethanesulfonylphenyl group contributes electron-withdrawing properties and potential metabolic stability, while the amine group provides a site for further derivatization and interaction with biological systems. This combination of features has garnered interest from researchers exploring new chemical entities for various therapeutic indications.

In recent years, there has been a growing focus on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The structural motif of 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine suggests potential utility in this area, as the cyclopropane ring can mimic the geometry of small side chains in protein binding pockets, while the trifluoromethanesulfonylphenyl group can interact with polar residues through hydrogen bonding or electrostatic interactions.

One of the most compelling aspects of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play key roles in cell signaling pathways and are implicated in various diseases, including cancer. The rigid cyclopropane core can help to stabilize interactions with the ATP-binding pocket of kinases, while the amine group can form hydrogen bonds with key residues in the active site. Additionally, the electron-withdrawing nature of the trifluoromethanesulfonylphenyl group can modulate the electronic properties of the molecule, enhancing its binding affinity.

Recent studies have highlighted the importance of fluorine-containing moieties in drug design due to their ability to improve pharmacokinetic properties such as metabolic stability and lipophilicity. The trifluoromethanesulfonylphenyl group in 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine is an excellent example of how fluorine atoms can be strategically incorporated into drug candidates to enhance their therapeutic potential. This group not only contributes to the overall lipophilicity of the molecule but also provides a site for further functionalization to optimize its biological activity.

Moreover, the cyclopropane ring itself is a well-known pharmacophore that has been successfully utilized in various drug candidates. Its small size and rigidity allow it to fit into tight binding pockets and interact with biological targets in a predictable manner. The amine group attached to the cyclopropane ring further enhances its potential as a drug-like molecule by providing a site for hydrogen bonding interactions with biological receptors.

Current research efforts are focused on exploring the pharmacological properties of 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine and its derivatives. In vitro studies have shown promising results regarding its ability to inhibit specific kinases and other targets relevant to therapeutic intervention. These findings suggest that this compound may serve as a valuable starting point for developing novel drugs targeting various diseases.

The synthesis of 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have been particularly useful in constructing the desired framework.

Future directions in research may involve exploring analogs of this compound with modified substituents to optimize their biological activity and pharmacokinetic properties. By systematically varying different parts of the molecule, researchers can gain insights into structure-activity relationships (SAR) and identify lead compounds for further development.

The potential applications of 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine extend beyond kinase inhibition. Its unique structural features make it a versatile scaffold that could be adapted for targeting other protein targets involved in disease pathways. Additionally, its fluorinated moiety suggests potential utility in developing drugs with improved metabolic stability and bioavailability.

In conclusion, 1-(3-trifluoromethanesulfonylphenyl)cyclopropan-1-amine (CAS No. 2228361-40-6) represents a promising chemical entity with significant potential for therapeutic applications. Its unique structural features, combined with recent advances in drug design strategies, make it an attractive candidate for further investigation and development into novel pharmaceuticals.